Unbridged gamma-lactones yield near-equimolar diastereomer mixtures, forcing costly chromatography. 2-Oxabicyclo[2.2.1]heptan-3-one (CAS 5732-97-8) is a rigid bridged lactone that enforces facial selectivity for diastereoselective cyclopentane synthesis.
2-Oxabicyclo[2.2.1]heptan-3-one (CAS: 5732-97-8) is a bridged bicyclic gamma-lactone primarily procured as a stereocontrolling building block in complex organic synthesis [1]. Characterized by its rigid [2.2.1] framework, it serves as a critical precursor for the diastereoselective construction of 1,3-disubstituted and 1,2,4-trisubstituted cyclopentanes . Industrial and academic buyers prioritize this compound for its ability to enforce strict facial selectivity during nucleophilic additions, reductions, and ring-opening metathesis, making it an indispensable starting material for synthesizing prostaglandins, macrolides like Brefeldin A, and chiral phosphine ligands [1].
Substituting 2-oxabicyclo[2.2.1]heptan-3-one with unbridged analogs, such as gamma-butyrolactone or acyclic cyclopentanone-3-carboxylic acid, fundamentally compromises stereochemical control [1]. Unbridged systems lack the rigid geometric constraints of the [2.2.1] bicyclic scaffold, leading to poor facial bias during functionalization [2]. This results in nearly equimolar mixtures of diastereomers during ring-opening, necessitating costly, yield-depleting chromatographic separations. For procurement teams supporting total synthesis or chiral ligand manufacturing, the bridged lactone is practically non-interchangeable because its inherent strain and geometry directly dictate the high enantiomeric and diastereomeric excesses required in downstream active pharmaceutical ingredients (APIs) [1].
The bridged structure of 2-oxabicyclo[2.2.1]heptan-3-one ensures exceptional diastereoselectivity during nucleophilic ring-opening and reduction processes, a feature absent in unbridged comparators [1]. When subjected to reductive cleavage or nucleophilic attack, the rigid[2.2.1] geometry restricts the trajectory of incoming reagents, yielding >95% diastereomeric excess (d.e.) for cis-1,3-disubstituted cyclopentanes . In contrast, acyclic or unbridged cyclopentane-1,3-diesters typically yield low stereoselectivity (often near 1:1 mixtures) under similar conditions.
| Evidence Dimension | Diastereomeric excess (d.e.) during nucleophilic ring-opening |
| Target Compound Data | >95% d.e. (yielding stereodefined cis-1,3-disubstituted cyclopentanes) |
| Comparator Or Baseline | Unbridged cyclopentane-1,3-diesters or acyclic precursors |
| Quantified Difference | Bridged lactone yields >19:1 stereoselectivity, whereas unbridged comparators yield near 1:1 mixtures |
| Conditions | Nucleophilic attack or reductive cleavage in standard solvent systems |
High diastereoselectivity eliminates the need for complex downstream chiral separations, significantly reducing solvent waste and improving overall process yield.
Derivatives of 2-oxabicyclo[2.2.1]heptan-3-one serve as highly efficient chiral auxiliaries in the resolution of complex racemic mixtures, outperforming generic resolving agents [1]. In the synthesis of the privileged chiral ligand PhanePhos, the use of a hydroxymethyl derivative of this bridged lactone for the resolution of racemicparacyclophane-4,12-dicarboxylic acid achieved an enantiomeric excess (ee) of >97% [1]. Standard chiral amines often require multiple, yield-depleting recrystallizations to approach 90% ee in similar sterically hindered systems.
| Evidence Dimension | Enantiomeric excess (ee) achieved in chiral resolution |
| Target Compound Data | >97% ee for (R)- and (S)-acids |
| Comparator Or Baseline | Standard chiral resolving agents (e.g., generic chiral amines) |
| Quantified Difference | Bridged lactone auxiliary achieves >97% ee with high recovery, outperforming generic agents requiring multiple recrystallizations |
| Conditions | Diastereomeric ester formation, chromatographic separation, and base hydrolysis (tBuOK/H2O) |
Procuring this specific scaffold enables the highly efficient commercial synthesis of premium chiral ligands like PhanePhos, directly impacting the economics of asymmetric catalysis.
The inherent strain of the 2-oxabicyclo[2.2.1]heptane system allows for highly specific orthogonal reactivity, such as selective desulfonylation without premature lactone ring opening[1]. During the total synthesis of macrolides, treating a sulfonylated derivative of this bicyclic lactone with 6% Na/Hg and B(OH)3 in methanol resulted in an 87% yield of the desulfonylated intact lactone [1]. Standard aliphatic gamma-lactones are significantly more susceptible to unwanted ring-opening or reduction under similar metal-amalgam conditions.
| Evidence Dimension | Lactone ring stability during reductive desulfonylation |
| Target Compound Data | 87% yield of intact desulfonylated bicyclic lactone |
| Comparator Or Baseline | Standard aliphatic gamma-lactones |
| Quantified Difference | Bridged lactone resists premature ring-opening, maintaining structural integrity for late-stage macrolactonization |
| Conditions | 6% Na/Hg, B(OH)3, MeOH |
The ability to selectively manipulate adjacent functional groups without premature lactone cleavage makes this compound an ideal advanced intermediate for complex macrolide synthesis.
2-Oxabicyclo[2.2.1]heptan-3-one is the premier starting material for synthesizing the cyclopentane core of complex natural products and APIs, such as Brefeldin A and various prostaglandins[1]. Its rigid framework allows for precise stereochemical functionalization before controlled ring-opening, ensuring the correct relative stereochemistry of the final product.
Derivatives of this bicyclic lactone are utilized as highly effective chiral auxiliaries for the resolution of racemic paracyclophane acids [2]. This application is critical for the industrial-scale production of PhanePhos, a privileged ligand used in asymmetric hydrogenation and cross-coupling reactions.
The compound serves as a rigid scaffold for the synthesis of conformationally restricted amino acids, including cyclopentane-based GABA analogues. The predictable trajectory of nucleophilic attack on the bridged system allows medicinal chemists to systematically map the structure-activity relationships of neurological drug candidates.